Cas no 819075-22-4 (Benzaldehyde, 4-[(2-chloro-6-fluorophenyl)methoxy]-2-methoxy-)

• Product Name: Benzaldehyde, 4-[(2-chloro-6-fluorophenyl)methoxy]-2-methoxy-
• CAS No: 819075-22-4
• MF: C₁₅H₁₂ClFO₃
• MW: 294.705387115479
• CID: 702663
• PubChem ID: 11289413
• Update Time: 2025-04-19

Benzaldehyde, 4-[(2-chloro-6-fluorophenyl)methoxy]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-[(2-chloro-6-fluorophenyl)methoxy]-2-methoxy-
• 4-[(2-chloro-6-fluorophenyl)methoxy]-2-methoxybenzaldehyde
• 819075-22-4
• SCHEMBL6235089
• DTXSID90461383

• Inchi： 1S/C15H12ClFO3/c1-19-15-7-11(6-5-10(15)8-18)20-9-12-13(16)3-2-4-14(12)17/h2-8H,9H2,1H3
• InChI Key： XHGYXXVOUIDRBQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1COC1C=CC(C=O)=C(C=1)OC)F

Computed Properties

• Exact Mass: 294.0459001g/mol
• Monoisotopic Mass: 294.0459001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų